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Compound of Interest

Compound Name: Ethyl 4-acetoxybutanoate

Cat. No.: B043729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-acetoxybutanoate, a
chemical compound of interest in various scientific fields. This document details its
nomenclature, physicochemical properties, synthesis, and metabolic fate, presenting the
information in a clear and accessible format for researchers, scientists, and professionals in

drug development.

Nomenclature and Identification

Ethyl 4-acetoxybutanoate is known by a variety of synonyms and identifiers across different
chemical databases and publications. A comprehensive list is provided in Table 1 to facilitate
cross-referencing and literature searches.

Table 1: Alternate Names and Identifiers for Ethyl 4-acetoxybutanoate
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Category Identifier

IUPAC Name ethyl 4-acetoxybutanoate
CAS Number 25560-91-2

Molecular Formula CsH1404

Synonyms

4-(Acetyloxy)butanoic acid ethyl ester

4-Acetoxybutyric acid ethyl ester

Ethyl 4-(acetyloxy)butyrate

Butanoic acid, 4-(acetyloxy)-, ethyl ester

Butyric acid, 4-hydroxy-, ethyl ester, acetate

ETHYL ACETOXY BUTANOATE

UNII

R622BPD8K6[1]

DSSTox Substance ID

DTXSID50402111[1]

PubChem CID

4340980[1]

Physicochemical and Spectroscopic Data

The fundamental physical and spectroscopic properties of Ethyl 4-acetoxybutanoate are

summarized in Table 2. This data is crucial for its identification, handling, and use in

experimental settings.

Table 2: Quantitative Data for Ethyl 4-acetoxybutanoate
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Property Value
Molecular Weight 174.19 g/mol [1]
Boiling Point 105-108 °C @ 6 mmHg

Spectral data available, key signals expected for
1H NMR

ethyl and butanoate backbone protons.

Spectral data available, characteristic peaks for
13C NMR

ester and alkyl carbons are expected.[1]

Mass Spect try (MS) Molecular ion peak and characteristic
ass Spectrometr
" ’ fragmentation patterns are observable.[1]

Synthesis Protocol

A common method for the synthesis of Ethyl 4-acetoxybutanoate involves the reaction of
gamma-butyrolactone with ethyl acetate using a sodium alkoxide catalyst. The following is a
detailed experimental protocol adapted from established methodologies.[2][3]

Catalytic Synthesis of Ethyl 4-acetoxybutanoate

Materials:

e gamma-Butyrolactone (GBL), >99% purity

o Ethyl acetate, anhydrous

e Sodium ethoxide or Sodium methoxide, powder
e Three-necked round-bottom flask

» Reflux condenser

e Drying tube
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e Magnetic stirrer and stir bar
o Constant temperature bath
Procedure:

e Reaction Setup: Assemble a dry 100 mL three-necked round-bottom flask equipped with a
magnetic stir bar, a reflux condenser topped with a drying tube, and a stopper for the third
neck. Place the flask in a constant temperature bath set to 25.0 °C.

e Charging the Reactor: To the flask, add 4.0 g of y-butyrolactone and 24.6 g of ethyl acetate.

e Initiation of Reaction: While stirring the mixture, add 0.10 g of powdered sodium methoxide
to the flask. The catalyst should be dispersed evenly to form a colloidal solution.

o Reaction Monitoring: The reaction is typically complete within minutes to tens of minutes,
depending on the scale. The progress can be monitored by techniques such as gas
chromatography (GC) to determine the yield and selectivity.

o Work-up and Purification: Upon completion, the reaction mixture can be quenched and the
product isolated and purified using standard laboratory techniques such as distillation under
reduced pressure.

Expected Outcome: This procedure is reported to yield Ethyl 4-acetoxybutanoate with high
selectivity.[3]

Metabolic Pathway

Ethyl 4-acetoxybutanoate is recognized as a prodrug of gamma-hydroxybutyrate (GHB).[2] In
the body, it is metabolized by esterases, which are enzymes that catalyze the hydrolysis of
esters.[4] This enzymatic action cleaves the ester bond, releasing ethanol and 4-
acetoxybutanoic acid. The latter is further hydrolyzed to yield the pharmacologically active
compound, GHB.
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Metabolic Pathway of Ethyl 4-acetoxybutanoate

Ethyl 4-acetoxybutanoate Hydrolysis

L .
H20 S 4-Acetoxybutanoic Acid + Ethanol —HM&F gamma-Hydroxybutyrate (GHB)
catalyzes

Click to download full resolution via product page

Caption: Metabolic conversion of Ethyl 4-acetoxybutanoate to GHB.

Logical Relationship of Synonyms

The various names for Ethyl 4-acetoxybutanoate can be categorized based on their
nomenclature system. This provides a clear understanding of the relationships between the
different synonyms.

Classification of Ethyl 4-acetc 10ate Synonyms

IUPAC Name Systematic Names Common/Trivial Names Derivative-based Name

ethyl 4-acetoxybutanoate 4-(Acetyloxy)butanoic acid ethyl ester Butanoic acid, 4-(acetyloxy)-, ethyl ester Ethyl 4 | | 4 ic acid ethyl ester Butyric acid, 4-hydroxy-, ethyl ester, acetate

Click to download full resolution via product page

Caption: Categorization of synonyms for Ethyl 4-acetoxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetoxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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